Cas no 796038-11-4 ((2R)-2-aminobutyldimethylamine)

• Product Name: (2R)-2-aminobutyldimethylamine
• CAS No: 796038-11-4
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• CID: 3161071
• PubChem ID: 6998885
• Update Time: 2025-10-20

(2R)-2-aminobutyldimethylamine Chemical and Physical Properties

Names and Identifiers

• (2R)-N~1~,N~1~-dimethyl-1,2-butanediamine
• (2R)-2-aminobutyldimethylamine
• EN300-1270456
• (2r)-n1,n1-dimethyl-1,2-butanediamine
• SCHEMBL360065
• 796038-11-4
• [(2R)-2-aminobutyl]dimethylamine

• MDL： MFCD20259743
• Inchi： 1S/C6H16N2/c1-4-6(7)5-8(2)3/h6H,4-5,7H2,1-3H3/t6-/m1/s1
• InChI Key： AKRUIVSMWDCKNI-ZCFIWIBFSA-N
• SMILES： N(C)(C)C[C@@H](CC)N

Computed Properties

• Exact Mass: 116.131348519Da
• Monoisotopic Mass: 116.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2R)-2-aminobutyldimethylamine

Compound CAS No 796038-11-4: (2R)-2-Aminobutyldimethylamine

The compound with CAS No 796038-11-4, commonly referred to as (2R)-2-aminobutyldimethylamine, is a versatile organic compound with significant applications in various fields of chemistry and biology. This compound is a chiral amine derivative, characterized by its unique structure and stereochemistry. The (2R) configuration denotes the specific spatial arrangement of its substituents, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of (2R)-2-aminobutyldimethylamine in medicinal chemistry, particularly in the design of bioactive molecules. Its structure, featuring a primary amine group and a branched alkyl chain, makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Researchers have utilized this compound as a building block for synthesizing more complex molecules, including potential drug candidates.

The synthesis of (2R)-2-aminobutyldimethylamine involves advanced organic chemistry techniques, including asymmetric catalysis and stereo-selective reactions. These methods ensure the production of the compound with high enantiomeric excess, which is critical for its application in chiral environments. The development of efficient synthetic routes has been a focus of recent research, driven by the need for scalable and cost-effective production methods.

In terms of physical properties, (2R)-2-aminobutyldimethylamine exhibits typical characteristics of amines, such as high boiling points and strong hydrogen bonding capabilities. These properties contribute to its stability under various reaction conditions and make it suitable for use in both laboratory settings and industrial applications.

One of the most promising areas of application for (2R)-2-aminobutyldimethylamine is in the field of catalysis. Recent studies have demonstrated its ability to act as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This has opened new avenues for its use in asymmetric synthesis, where chirality is crucial for achieving desired product outcomes.

Beyond its chemical applications, (2R)-2-aminobutyldimethylamine has also shown potential in materials science. Researchers have explored its use as a precursor for the synthesis of novel materials with tailored properties, such as polymers and nanoparticles. These materials hold promise for applications in drug delivery systems, sensors, and electronic devices.

The growing interest in (2R)-2-aminobutyldimethylamine is reflected in the increasing number of research publications focusing on its properties and applications. Collaborative efforts between academic institutions and industry have further accelerated advancements in this area, leading to the discovery of new synthetic methods and functional materials.

In conclusion, (2R)-2-aminobutyldimethylamine, with CAS No 796038-11-4, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as a key player in future innovations within the chemical sciences.